Cas no 2011086-08-9 (1-(3,5-difluoropyridin-4-yl)-2,2-difluoroethan-1-one)

1-(3,5-Difluoropyridin-4-yl)-2,2-difluoroethan-1-one is a fluorinated pyridine derivative with notable reactivity due to its electron-deficient aromatic system and difluoroacetyl moiety. The presence of multiple fluorine atoms enhances its stability and lipophilicity, making it useful in pharmaceutical and agrochemical synthesis. The compound's structural features facilitate selective nucleophilic substitutions, enabling its application as a versatile intermediate in the development of bioactive molecules. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic routes. The difluoropyridine core also contributes to improved metabolic stability in drug candidates, underscoring its value in medicinal chemistry research.
1-(3,5-difluoropyridin-4-yl)-2,2-difluoroethan-1-one structure
2011086-08-9 structure
Product Name:1-(3,5-difluoropyridin-4-yl)-2,2-difluoroethan-1-one
CAS No:2011086-08-9
MF:C7H3F4NO
MW:193.098435640335
CID:6360547
PubChem ID:165884485
Update Time:2025-06-09

1-(3,5-difluoropyridin-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-difluoropyridin-4-yl)-2,2-difluoroethan-1-one
    • EN300-1971852
    • 2011086-08-9
    • Inchi: 1S/C7H3F4NO/c8-3-1-12-2-4(9)5(3)6(13)7(10)11/h1-2,7H
    • InChI Key: FEGJQPNQLGQSFN-UHFFFAOYSA-N
    • SMILES: FC1C=NC=C(C=1C(C(F)F)=O)F

Computed Properties

  • Exact Mass: 193.01507637g/mol
  • Monoisotopic Mass: 193.01507637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30Ų

1-(3,5-difluoropyridin-4-yl)-2,2-difluoroethan-1-one Pricemore >>

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1-(3,5-difluoropyridin-4-yl)-2,2-difluoroethan-1-one Related Literature

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